[4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-phenylcarbamate

• IUPAC Name: [4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-phenylcarbamate
• InChI: InChI=1S/C21H15N3O4S2/c25-20(22-15-6-2-1-3-7-15)28-13-14-10-11-19(17(12-14)24(26)27)30-21-23-16-8-4-5-9-18(16)29-21/h1-12H,13H2,(H,22,25)
• InChI Key: SRLPWZMXIUITGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)OCC2=CC(=C(C=C2)SC3=NC4=CC=CC=C4S3)[N+](=O)[O-]
• Molecular Formula: C21H15N3O4S2
• Molecular Weight: 437.5 g/mol

Description

Synthesis Analysis

Benzothiazole derivatives, which this compound is a part of, can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. A specific synthesis method for this compound is not available in the retrieved information.

Scientific Research Applications

Antimicrobial and Anticancer Properties

• Antimicrobial Activity Against Helicobacter pylori : A related compound, a derivative of 1H-benzimidazole, demonstrated potent and selective activity against the gastric pathogen Helicobacter pylori, including strains resistant to other antibiotics. This suggests potential antimicrobial applications for similar benzothiazole derivatives (Carcanague et al., 2002).

• Anticonvulsant Properties : Benzothiazol-2-yl hydrazones and acetohydrazones, structurally similar to the compound , showed promising anticonvulsant activity in the 6 Hz psychomotor seizure test, suggesting potential applications in epilepsy treatment (Kumar et al., 2011).

• Anticancer Activity : Certain benzothiazole derivatives have been studied for their anticancer properties, showing effectiveness against various cancer cell lines, indicating the potential of similar compounds in cancer research (Pham et al., 2022).

Chemical Synthesis and Pharmacological Research

• Synthesis of Fluorinated Compounds : The synthesis of fluorinated compounds using benzothiazole derivatives has been explored, indicating potential applications in the development of new pharmaceuticals and materials (Ghosh et al., 2009).

• Anti-Diabetic Properties : Benzothiazole substituted oxadiazole derivatives have shown significant anti-diabetic properties, suggesting the usefulness of similar compounds in treating diabetes (Vijayan et al., 2021).

Advanced Material Applications

• Fluorescence Adjustment in Polymers : Benzothiazole derivatives have been used in the synthesis of polymethacrylates, leading to adjustable fluorescence properties. This indicates potential applications in material science and nanotechnology (Zhang et al., 2009).

Future Directions

Benzothiazole derivatives have been the focus of many research studies due to their wide range of biological activities. Future research could focus on exploring the potential biological activities of this specific compound and its derivatives.